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Compound of Interest

Compound Name: Tetraethylurea

Cat. No.: B072240

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization
of 1,1,3,3-Tetraethylurea (TEU) as a sustainable solvent in various chemical applications. As
the chemical industry moves towards greener and more sustainable practices, TEU presents
itself as a viable alternative to traditional polar aprotic solvents, offering a unique combination
of properties that align with the principles of green chemistry.

Introduction to Tetraethylurea (TEU) as a Green
Solvent

Tetraethylurea (TEU) is a colorless, liquid organic compound with the chemical formula
C9H20N20.[1] It is a dialkylurea derivative that has garnered attention for its potential as a
green solvent due to its low volatility, ability to dissolve a wide range of organic compounds,
and its role as a stabilizing agent.[2] These characteristics make it a promising substitute for
conventional solvents like N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP),
which are facing increasing regulatory scrutiny due to their toxicity.[3]

Key Advantages of TEU:

o Reduced Volatility: TEU has a high boiling point, which minimizes solvent loss through
evaporation and reduces worker exposure to volatile organic compounds (VOCS).
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» High Solubilizing Power: Its polar nature allows it to dissolve a variety of organic molecules,

making it suitable for a range of chemical reactions.

 Increased Stability: TEU can act as a stabilizing agent for reactive intermediates and metal

complexes.[2]

» Potential for Recyclability: Due to its high boiling point, TEU can be recovered and recycled,

reducing waste and improving process economy.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of TEU is essential for its

effective implementation as a solvent. The following table summarizes key properties of TEU

and provides a comparison with commonly used polar aprotic solvents.

Tetraethylurea

N,N-

N-Methyl-2-

Property (TEV) Dimethylformamide pyrrolidone (NMP)
(DMF)

CAS Number 1187-03-7[1] 68-12-2 872-50-4

Molecular Formula C9H20N20J1] C3H7NO C5H9NO

Molecular Weight 172.27 g/mol [1] 73.09 g/mol 99.13 g/mol

Boiling Point 211-213 °CJ[1] 153 °C 202 °C

Density 0.907 g/mL at 20 °C[1] 0.944 g/mL at 25 °C 1.028 g/mL at 25 °C

Flash Point 99 °C 58 °C 91°C

Solubility in Water Soluble Miscible Miscible

Safety and Environmental Profile

While TEU offers several advantages as a green solvent, it is crucial to consider its safety and

environmental impact. The following table summarizes the available toxicological data for TEU

and its close analog, Tetramethylurea (TMU), for which more extensive data is available.
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Hazard Category

Tetraethylurea (TEU)

Tetramethylurea (TMU)

Acute Oral Toxicity

Not classified

Harmful if swallowed[4]

Skin Corrosion/Irritation

Causes skin irritation[5]

Shall not be classified as

corrosivel/irritant to skin[6]

Eye Damage/Irritation

Causes serious eye irritation[5]

Shall not be classified as
seriously damaging to the eye

or eye irritant[6]

Reproductive Toxicity

Data not available

May damage the unborn
child[4]

Note: The environmental fate and biodegradability of TEU are not well-documented in publicly

available literature. Further studies are required to fully assess its environmental impact.

Applications in Organic Synthesis

TEU's properties make it a suitable solvent for a variety of organic reactions, particularly those

requiring polar aprotic conditions. Below are generalized protocols for common cross-coupling

reactions, illustrating how TEU can be employed.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. TEU can serve as an

effective solvent, facilitating the dissolution of reactants and catalyst complexes.

Generalized Protocol:

palladium catalyst (e.g., Pd(PPh3)4, 0.02 equiv).

Add a base (e.g., K2CO3, 2.0 equiv).

Add TEU as the solvent (sufficient to dissolve reactants).

To a reaction vessel, add the aryl halide (1.0 equiv), boronic acid or ester (1.2 equiv), and a

Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.
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e Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir until the
reaction is complete (monitor by TLC or LC-MS).

» Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g.,
ethyl acetate), and wash with water.

» Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure.
 Purify the crude product by column chromatography.

Workflow Diagram:

Reaction Setyj
P Reaction ‘Workup and Purification

Combine Aryl Halide,
e eaction Complete, § o
Boronic Acid, Catalyst, ool and Dilute Aqueous Wash ry and Concentrate Column Chromatography Pure Product

and Base

Click to download full resolution via product page
Suzuki-Miyaura Coupling Workflow

Heck Coupling

The Heck coupling is another powerful method for C-C bond formation, typically between an
unsaturated halide and an alkene. TEU can be a suitable medium for this palladium-catalyzed

reaction.
Generalized Protocol:

 In areaction vessel, combine the aryl or vinyl halide (1.0 equiv), the alkene (1.5 equiv), a
palladium catalyst (e.g., Pd(OAc)2, 0.01 equiv), and a phosphine ligand (e.g., PPh3, 0.02
equiv).

e Add a base (e.g., Et3N, 2.0 equiv).

e Add TEU as the solvent.
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Degas the mixture with an inert gas.

Heat the reaction mixture (e.g., 100-140 °C) with stirring until completion.

After cooling, filter the reaction mixture to remove palladium salts.

Dilute the filtrate with an organic solvent and wash with water and brine.

Dry the organic phase, concentrate, and purify the product by chromatography.

Applications in Drug Development

TEU's ability to dissolve a wide range of organic compounds and its low toxicity profile make it
an attractive solvent for various stages of drug development, including synthesis of active
pharmaceutical ingredients (APIs) and formulation.

Peptide Synthesis

While specific protocols for using TEU in solid-phase peptide synthesis (SPPS) are not widely
published, its properties suggest it could be a viable alternative to DMF.

Generalized Protocol for Fmoc-SPPS:

Resin Swelling: Swell the resin (e.g., Rink Amide resin) in TEU for 1-2 hours.

o Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in TEU for 5-10 minutes.
Repeat this step.

e Washing: Wash the resin thoroughly with TEU.

e Amino Acid Coupling: In a separate vessel, activate the Fmoc-protected amino acid (3-5
equiv) with a coupling reagent (e.g., HBTU/HOBt or HATU) and a base (e.g., DIPEA) in TEU.
Add this solution to the resin and agitate for 1-2 hours.

e Washing: Wash the resin with TEU.

» Repeat the deprotection, washing, and coupling steps for each amino acid in the sequence.
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o Cleavage and Deprotection: After the final amino acid is coupled, wash the resin with DCM
and dry. Treat the resin with a cleavage cocktail (e.g., TFA/TIS/H20) to cleave the peptide
from the resin and remove side-chain protecting groups.

o Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether, centrifuge,
and purify by HPLC.

Logical Diagram of TEU in SPPS:

Tetraethylurea (TEU)

Properties:
- High Boiling Point
- Good Solvating Power
- Polar Aprotic

Potential DMF Alternative in SPPS

Key SPPS Steps

Resin Swelling Fmoc Deprotection Amino Acid Coupling Washing

Click to download full resolution via product page
TEU's Role in SPPS

Solvent Recovery and Recycling

The high boiling point of TEU makes it a good candidate for recovery and recycling via
distillation, which is a key principle of green chemistry.

Generalized Protocol for Solvent Recovery:
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o Collection: Collect the TEU-containing waste stream from the reaction workup.
« Filtration: Filter the waste stream to remove any solid impurities.

« Distillation: Perform vacuum distillation to separate the lower-boiling impurities and the
desired TEU. The specific vacuum and temperature will depend on the nature of the
impurities.

e Condensation and Collection: Condense the purified TEU vapor and collect it in a clean
receiving flask.

e Quality Control: Analyze the recovered TEU for purity (e.g., by GC or LC-MS) before reuse.

Workflow for Solvent Recovery:
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TEU Recovery and Recycling

Conclusion

Tetraethylurea shows significant promise as a green solvent for a variety of applications in
research and development. Its favorable physical properties, combined with its potential for
reduced toxicity compared to traditional polar aprotic solvents, make it a compelling alternative.
However, further research is needed to fully characterize its environmental fate and to develop
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and optimize specific reaction protocols to maximize its benefits. The information and
generalized protocols provided in this document are intended to serve as a starting point for
researchers interested in exploring the green chemistry applications of TEU.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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